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Compound of Interest

Compound Name: BAM 15

Cat. No.: B1667726

Essential Safety and Handling Guide for BAM 15

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the mitochondrial
uncoupler BAM 15. Adherence to these procedures is essential to ensure a safe laboratory
environment and the integrity of your research.

Hazard Identification and Classification

While some safety data sheets (SDS) classify BAM 15 as non-hazardous, others provide more
stringent classifications.[1] To ensure maximum safety, it is prudent to handle BAM 15
according to the most conservative hazard assessment. One supplier has classified the
substance with the following hazards:
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Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed.

i . Suspected of damaging fertility
Reproductive Toxicity H361 )
or the unborn child.

. . Causes damage to organs
Specific Target Organ Toxicity,

H372 through prolonged or repeated
Repeated Exposure
exposure.
Hazardous to the Aquatic HA10 Very toxic to aquatic life with
Environment, Long-Term long lasting effects.

Data sourced from a supplier
Safety Data Sheet.[2]

Another source also indicates it may cause long-lasting harmful effects to aquatic life (H413).[3]

[4]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling BAM 15.[1]
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Body Part Required PPE

ANSI Z87.1 approved safety goggles or safety
Eyes glasses with side shields to protect against dust

and splashes.

Appropriate chemical-resistant gloves (e.g.,
Hands o

nitrile).

A lab coat or other suitable protective clothing to
Body

prevent skin exposure.

Respiratory

A suitable respirator should be used if a risk
assessment deems it necessary, such as when
handling large quantities or if dust cannot be
controlled. Work should ideally be conducted in

a fume hood.

Chemical Properties and Storage

Property

Data

Chemical Name

N5,N6-bis(2-fluorophenyl)-oxadiazolo[3,4-

blpyrazine-5,6-diamine

Appearance Powder, Bright yellow solid
Molecular Formula C16H10F2N6O
Molecular Weight ~340.3 g/mol

Store at -20°C, protected from light, in a tightly
Storage ]

sealed and properly labeled container.

Soluble in DMSO (conflicting reports of 16.67 to

N 68 mg/mL) and DMF (20 mg/mL). Insoluble in

Solubility

water and sparingly soluble in ethanol.

Sonication is recommended to aid dissolution.

Operational Plan: Handling and Disposal
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Step 1: Preparation and Engineering Controls

» Risk Assessment: Before beginning work, perform a risk assessment specific to the quantity
and manner of use for your experiment.

o Work Area: Whenever possible, handle the solid form of BAM 15 within a chemical fume
hood to control potential dust inhalation. Ensure the work area is clean and uncluttered.

o Don PPE: Put on all required PPE as detailed in the table above.

Step 2: Weighing and Reconstitution

» Handling Solid: BAM 15 is a powder. Avoid creating and breathing dust.

» Weighing: Carefully weigh the required amount of BAM 15 on a calibrated balance,
preferably within the fume hood.

e Reconstitution: Add the appropriate solvent (e.g., DMSO) to the solid. As noted, sonication
may be required to fully dissolve the compound. For in vivo formulations, a common vehicle
is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.

Step 3: Experimental Use

o Cell-Based Assays: When adding BAM 15 to cell cultures, ensure the final concentration of
DMSO does not exceed a level that would impact the cells (typically <0.1%).

e Animal Studies: For in vivo use, administer the prepared solution according to your approved
animal protocol.

o Avoid Exposure: Handle all solutions containing BAM 15 with care to avoid skin/eye contact
and aerosol generation.

Step 4: Emergency Procedures and First Aid
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of water. Remove contaminated clothing.

Eye Contact

Flush eyes with running water for at least 15
minutes, holding eyelids open. Consult a

physician if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Step 5: Spill and Disposal Plan

e Accidental Spills:

o Ensure adequate ventilation and wear full PPE.

o Prevent the spill from entering drains or waterways.

o For solid spills, pick up the material mechanically.

o For liquid spills, absorb with an inert material (e.g., diatomite).

o Place all contaminated material into a suitable, sealed container for disposal.

» Waste Disposal:

o Dispose of all waste containing BAM 15 (including empty containers, contaminated PPE,
and experimental waste) in accordance with all applicable local, state, and federal

regulations. Do not dispose of it down the drain.

Step 6: Post-Handling

o Decontaminate: Clean the work area and any equipment used.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
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e Hygiene: Wash hands thoroughly after handling the compound.

BAM 15 Safe Handling Workflow

Preparation

Assess Risks

A4

Don Required PPE
(Goggles, Gloves, Lab Coat)

Y

Prepare Workspace
(Chemical Fume Hood)

Hangllini
Y 9

Retrieve BAM 15
(from -20°C Storage)

Y

Weigh Solid Compound

A4

Reconstitute in
Appropriate Solvent (e.g., DMSO)

A4

Perform Experiment

1
Accidental Spill

If Occurs

Follow Spill Protocol:
1. Evacuate & Ventilate
2. Don Full PPE
3. Contain & Clean Up
4. Dispose as Hazardous Waste

1
1

Post-Handling & Disposal
v ¥

Decontaminate
Work Area & Equipment
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Doff PPE Correctly
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Dispose of Waste per
Institutional & Local Regulations
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Caption: Logical workflow for the safe handling of BAM 15, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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